Tris(dibenzoylmethane) mono(5-amino-1,10-phenanthroline)europium (lll)

• Molecular Formula: C57H45EuN3O6
• Molecular Weight: 1019.9 g/mol
• IUPAC Name: europium;(E)-3-hydroxy-1,3-diphenylprop-2-en-1-one;1,10-phenanthrolin-5-amine
• InChI: InChI=1S/3C15H12O2.C12H9N3.Eu/c3*16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13;13-10-7-8-3-1-5-14-11(8)12-9(10)4-2-6-15-12;/h3*1-11,16H;1-7H,13H2;/b3*14-11+
• InChI Key: SYNSZIOJZPYTHZ-RWBKAWJDSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C\C(=O)C2=CC=CC=C2)/O.C1=CC=C(C=C1)/C(=C\C(=O)C2=CC=CC=C2)/O.C1=CC=C(C=C1)/C(=C\C(=O)C2=CC=CC=C2)/O.C1=CC2=CC(=C3C(=C2N=C1)N=CC=C3)N.[Eu]
• Canonical SMILES: C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)O.C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)O.C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)O.C1=CC2=CC(=C3C=CC=NC3=C2N=C1)N.[Eu]

Description

Eu(datp) , is a light-emitting metal complex. Its chemical formula is C₅₇H₄₅EuN₃O₆ . Now, let’s explore its preparation methods, chemical reactions, applications, mechanism of action, and how it compares to similar compounds.

Preparation Methods

Synthetic Routes:: The synthesis of Eu(datp) involves the coordination of europium (III) with dibenzoylmethane ligands and 5-amino-1,10-phenanthroline. The reaction proceeds through chelation, resulting in the formation of the complex.

Reaction Conditions::

Ligand Coordination: The reaction typically occurs in a solvent (such as ethanol or acetonitrile) at moderate temperatures.

Precursor Compounds: Starting materials include europium salts (e.g., europium chloride or europium nitrate), dibenzoylmethane, and 5-amino-1,10-phenanthroline.

Industrial Production:: While Eu(datp) is not produced on an industrial scale, it serves as a valuable research tool due to its luminescent properties.

Chemical Reactions Analysis

Reaction Types:: Eu(datp) undergoes various reactions, including:

Ligand Exchange: Replacement of ligands (e.g., dibenzoylmethane) with other coordinating molecules.

Redox Reactions: Oxidation and reduction processes involving the europium center.

Photophysical Processes: Emission of light upon excitation.

Common Reagents and Conditions::

Redox Reagents: Eu(datp) can be oxidized or reduced using suitable reagents.

Photophysical Studies: UV-visible spectroscopy and luminescence measurements.

Major Products:: The major product is Eu(datp) itself, which emits characteristic red luminescence.

Scientific Research Applications

Eu(datp) finds applications in:

Sensors: Dual optical sensors for detecting oxygen and temperature changes.

Supramolecular Nanostructures: Used in the preparation of porphyrin–Eu-β-diketonate nanostructures.

Surface Modification: Fabrication of silicon wafers grafted with europium complexes.

Mechanism of Action

The exact mechanism by which Eu(datp) exerts its effects depends on the specific application. its luminescent properties make it valuable for imaging, sensing, and labeling.

Comparison with Similar Compounds

Eu(datp) stands out due to its unique combination of ligands and europium coordination. Similar compounds include other europium complexes, such as Eu(tta)₃ (tris(2,2,6,6-tetramethyl-3,5-heptanedionato)europium) and Eu(phen)₃ (tris(1,10-phenanthroline)europium).